Cas no 900008-79-9 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-ethoxybenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-ethoxybenzamide
• CAS No: 900008-79-9
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5493665
• Update Time: 2025-10-29

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-4-ethoxybenzamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-ethoxybenzamide

• Inchi： 1S/C22H21N5O3/c1-4-30-18-9-6-16(7-10-18)21(28)25-26-13-23-20-19(22(26)29)12-24-27(20)17-8-5-14(2)15(3)11-17/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key： SGBNUJDEEZWOPV-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)C1=CC=C(OCC)C=C1

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-ethoxybenzamide

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide (CAS No. 900008-79-9): A Comprehensive Overview

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide (CAS No. 900008-79-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide is characterized by a pyrazolopyrimidine core linked to a substituted benzamide moiety. The presence of the 3,4-dimethylphenyl and 4-ethoxybenzamide groups imparts unique physicochemical properties to the molecule. The synthesis of this compound typically involves multistep reactions, including the formation of the pyrazolopyrimidine core and subsequent functionalization with the desired substituents.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide. For instance, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall efficiency. This approach not only simplifies the synthetic process but also enhances the scalability for large-scale production.

Biological Properties and Mechanisms of Action

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its antitumor properties. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells.

The mechanism of action of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-ethoxybenzamide involves multiple pathways. It has been demonstrated to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl2. Additionally, it exhibits antiangiogenic properties by inhibiting vascular endothelial growth factor (VEGF) signaling, thereby reducing tumor blood supply and growth.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-y l - 4 - ethoxybenzamide is an important aspect to consider for its potential clinical use. Studies have shown that this compound has favorable absorption properties when administered orally or intravenously. It is rapidly distributed throughout the body and exhibits moderate plasma protein binding. The metabolism of this compound primarily occurs in the liver via cytochrome P450 enzymes.

Toxicological evaluations have indicated that N - 1 - ( 3 , 4 - dimethylphenyl ) - 4 - oxo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - yl - 4 - ethoxybenzamide is generally well-tolerated at therapeutic doses. However, high doses can lead to mild side effects such as gastrointestinal discomfort and transient liver enzyme elevations. These findings highlight the importance of dose optimization in preclinical and clinical studies.

Clinical Trials and Future Prospects

Clinical trials are currently underway to evaluate the safety and efficacy of N - 1 - ( 3 , 4 - dimethylphenyl ) - 4 - oxo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - yl - 4 - ethoxybenzamide in treating various cancers. Early-phase trials have shown promising results in terms of tumor regression and improved patient outcomes. The compound's ability to target multiple signaling pathways makes it a potential candidate for combination therapy with existing anticancer agents.

Future research will focus on optimizing drug delivery methods to enhance bioavailability and reduce side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound. These advancements are expected to pave the way for more personalized treatment strategies in oncology.

Conclusion

In conclusion,N - 1 -(3 ,   (   (   (   (   (   (   (   (   (   (   (   (   (   (    (     (     (     (     (     (     (     (     (     (     (     (     (     (     (     (      (      )      )      )      )      )      )      )      )      )      )      )      )      )      )                                                                 ))))))))))))))))))))))))))) dimethylphenyl)-         oxo         H         H         H         pyrazolo [         d         d         pyrimidin         yl         ethoxybenzamide strong > represents a promising lead compound in the development of novel anticancer therapies . Its unique chemical structure , diverse biological activities , and favorable pharmacokinetic profile make it an attractive candidate for further clinical investigation . As research continues to advance , it is anticipated that this compound will play a significant role in improving treatment outcomes for patients with various types of cancer . p > article > response >